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Compound of Interest

Compound Name: Pracinostat

Cat. No.: B612167

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for researchers, scientists,
and drug development professionals handling Pracinostat (SB939). The following procedural
guidance is designed to ensure the safe handling, storage, and disposal of this potent histone
deacetylase (HDAC) inhibitor, minimizing occupational exposure and ensuring a secure
laboratory environment.

Hazard Identification and Risk Assessment

Pracinostat is classified as a potent compound with potential health risks. According to
available Safety Data Sheets (SDS), it is harmful if swallowed and is very toxic to aquatic life
with long-lasting effects. As an antineoplastic agent, it should be handled with the same
precautions as other cytotoxic drugs.

Key Hazards:

o Acute Toxicity (Oral): Harmful if ingested.

e Environmental Hazard: Very toxic to aquatic life.

» Potential for: Skin and eye irritation, respiratory tract irritation upon inhalation of dust.

A thorough risk assessment should be conducted before any handling of Pracinostat to
identify and mitigate potential exposure risks.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent direct contact with Pracinostat. The
following table summarizes the recommended PPE for various handling procedures.
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chemotherapy-
rated nitrile
gloves (minimum

4 mil thickness)

Note on Gloves: While specific breakthrough time data for Pracinostat is not readily available,

it is recommended to use chemotherapy-rated nitrile gloves.[1] These gloves should be

changed every hour or immediately if contamination is suspected.[2] Double gloving provides

an additional layer of protection.

Operational Plan for Safe Handling

The following step-by-step procedures are designed to minimize exposure during the handling

of Pracinostat.

Receiving and Storage

Inspect Package: Upon receipt, inspect the package for any signs of damage or leakage.
Wear single-use nitrile gloves during inspection.

Segregated Storage: Store Pracinostat in a designated, clearly labeled, and secure area
away from incompatible materials. The storage area should be well-ventilated.

Temperature Control: Store the compound according to the manufacturer's instructions,
typically at -20°C for the solid form.

Preparation of Solutions

Designated Area: All handling of solid Pracinostat and preparation of solutions must be
conducted in a designated area, such as a certified chemical fume hood or a Class Il Type
B2 biological safety cabinet to protect both the user and the product.

PPE: Don the appropriate PPE as outlined in the table above.

Weighing: When weighing the solid compound, use a disposable weighing boat and ensure
the balance is in a containment enclosure if possible.
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e Dissolving: Add the solvent to the solid Pracinostat slowly and carefully to avoid splashing.

o Labeling: Clearly label the container with the compound name, concentration, solvent, date
of preparation, and appropriate hazard warnings.

Emergency Procedures
Accidental Exposure

» Skin Contact: Immediately remove contaminated clothing and wash the affected area with
copious amounts of soap and water for at least 15 minutes. Seek medical attention.

e Eye Contact: Immediately flush the eyes with a gentle stream of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.
Seek medical attention.

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.

Spill Cleanup

For Solid Spills:

Evacuate and Secure: Evacuate the immediate area and restrict access.

e Don PPE: Put on the appropriate PPE, including a respirator.

o Cover the Spill: Gently cover the spill with absorbent pads or granules to prevent the powder
from becoming airborne.

o Wet the Material: Carefully dampen the absorbent material with a suitable solvent (e.g., 70%
ethanol) to prevent dust generation.

o Collect Waste: Using a scoop and scraper, carefully collect the absorbed material and place
it into a labeled hazardous waste container.

o Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water.
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» Dispose: Dispose of all contaminated materials as hazardous waste.
For Liquid Spills:

o Evacuate and Secure: Evacuate the immediate area and restrict access.
e Don PPE: Put on the appropriate PPE.

o Contain the Spill: Contain the spill using absorbent dikes or pads.

e Absorb the Liquid: Cover the spill with absorbent material.

o Collect Waste: Carefully collect the saturated absorbent material and place it into a labeled
hazardous waste container.

o Decontaminate: Clean the spill area with a detergent solution, followed by a rinse with water.
» Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan

All Pracinostat waste, including unused compound, contaminated labware, and PPE, must be
disposed of as hazardous chemical waste in accordance with local, state, and federal
regulations.

o Segregation: Keep Pracinostat waste separate from other waste streams.

e Containerization:

[¢]

Solid Waste: Collect in a designated, leak-proof, and puncture-resistant container clearly
labeled "Hazardous Waste - Pracinostat."

[¢]

Liguid Waste: Collect in a compatible, sealed container clearly labeled "Hazardous Waste
- Pracinostat” with the solvent identified.

[¢]

Sharps: All needles and syringes used for handling Pracinostat solutions must be
disposed of in a designated chemotherapy sharps container.[2]
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o Contaminated PPE: All used PPE (gloves, gowns, etc.) should be placed in a sealed bag
and disposed of in the designated hazardous waste container.

» Disposal Request: Contact your institution's Environmental Health and Safety (EHS)
department to arrange for the pickup and disposal of the hazardous waste. Do not dispose of
Pracinostat down the drain.[3][4][5]

Workflow for Safe Handling of Pracinostat
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Caption: Workflow for the safe handling of Pracinostat from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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